1-methyl-6-oxo-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-N-[[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C14H17N5O2S/c1-18-12(20)5-4-11(17-18)13(21)16-9-10-3-2-7-19(10)14-15-6-8-22-14/h4-6,8,10H,2-3,7,9H2,1H3,(H,16,21)
• InChI Key: RLEVPALTQXTULB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCC2CCCN2C3=NC=CS3
• Molecular Formula: C14H17N5O2S
• Molecular Weight: 319.38 g/mol

Description

1-methyl-6-oxo-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C14H17N5O2S and its molecular weight is 319.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound is involved in the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines, which possess significant biological activities. Researchers have explored both conventional chemical methods and modern microwave techniques to synthesize these compounds, highlighting the efficiency of microwave-assisted reactions in terms of higher yields and shorter reaction times (Youssef, Azab, & Youssef, 2012).

Biological Activities and Applications

Although explicit data on the biological activities of "1-methyl-6-oxo-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)-1,6-dihydropyridazine-3-carboxamide" specifically is scarce, related compounds have been researched for their potential biological activities. For example, compounds synthesized from similar chemical frameworks have been explored for their antimycobacterial properties against Mycobacterium tuberculosis, indicating the broader applicability of this chemical class in developing therapeutic agents (Gezginci, Martin, & Franzblau, 1998).

Heterocyclic Synthesis

The compound is part of research into the synthesis of various heterocyclic compounds, which are crucial in pharmaceutical chemistry for creating drugs with specific biological activities. Studies have demonstrated its utility in synthesizing pyrazolo[4,3-c]pyridine-3-ols, a novel fused heterobicycles, indicating the compound's role in the development of new pharmacologically active molecules (Karthikeyan, Vijayakumar, & Sarveswari, 2014).